Cas no 93805-09-5 (1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester)
93805-09-5 structure
Product Name:1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
CAS No:93805-09-5
MF:C8H12N2O3
MW:184.192481994629
CID:812572
PubChem ID:3022472
Update Time:2025-04-19
1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
- 2-methylpropyl 2-oxo-1,3-dihydroimidazole-4-carboxylate
- isobutyl 2,3-dihydro-2-oxo-1H-imidazole-4-carboxylate
- NS00039641
- EINECS 298-490-6
- DTXSID80239699
- 93805-09-5
- Isobutyl 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylate
-
- Inchi: 1S/C8H12N2O3/c1-5(2)4-13-7(11)6-3-9-8(12)10-6/h3,5H,4H2,1-2H3,(H2,9,10,12)
- InChI Key: HMMXWWBZHZHPNU-UHFFFAOYSA-N
- SMILES: O(C(C1=CNC(N1)=O)=O)CC(C)C
Computed Properties
- Exact Mass: 184.085
- Monoisotopic Mass: 184.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.18
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.489
1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
93805-09-5 (1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent